Cas no 5465-97-4 (N,N-Dimethyl-N'-nitroguanidine)

• Product Name: N,N-Dimethyl-N'-nitroguanidine
• CAS No: 5465-97-4
• Molecular Formula: C₃H₈N₄O₂
• Molecular Weight: 132.12122
• CID: 385026
• PubChem ID: 136047761

N,N-Dimethyl-N'-nitroguanidine Properties

Names and Identifiers

• Guanidine,N,N-dimethyl-N'-nitro-
• 1,1-dimethyl-2-nitroguanidine
• 3-Nitro-1,1-dimethyl-guanidinn
• ACMC-20m4am
• AGN-PC-0040XJ
• CTK0D9696
• Guanidine, N,N'-dimethyl-N''-nitro-
• N,N'-Dimethyl-N''-nitro-guanidin
• N,N'-dimethyl-N''-nitro-guanidine
• N,N-dimethyl-N'-nitroguanidine
• N,N-dimethyl-N'-nitro-guanidine
• N',N''-dimethyl-N-nitroguanidine
• SCHEMBL8801600
• RIINJCKGXDWNAH-UHFFFAOYSA-N
• N,N- dimethyl-N'-nitroguanidine
• 5465-97-4
• DTXSID70969933

• InChIKey： RIINJCKGXDWNAH-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H8N4O2/c1-6(2)3(4)5-7(8)9/h1-2H3,(H2,4,5)
• SMILES： CN(C)C(=N)N[N+](=O)[O-]

Computed Properties

• Exact Mass: 133.07267
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 132.065
• Heavy Atom Count: 9
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 87.4A^2

Experimental Properties

• LogP: 0.27790
• PSA: 81.93
• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines